![molecular formula C10H16O3 B6162785 2-{2-oxaspiro[3.5]nonan-7-yl}acetic acid CAS No. 2167709-61-5](/img/no-structure.png)
2-{2-oxaspiro[3.5]nonan-7-yl}acetic acid
Description
“2-{2-oxaspiro[3.5]nonan-7-yl}acetic acid” is a chemical compound with the molecular formula C10H17NO3 . It is also known as “2-Amino-2-(7-oxaspiro[3.5]nonan-2-yl)acetic acid” and "7-Oxaspiro[3.5]nonane-2-acetic acid, α-amino-" .
Molecular Structure Analysis
The InChI code for “2-{2-oxaspiro[3.5]nonan-7-yl}acetic acid” is 1S/C10H16O3/c11-9(12)6-8-2-5-10(7-13-8)3-1-4-10/h8H,1-7H2,(H,11,12) . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-{2-oxaspiro[3.5]nonan-7-yl}acetic acid” include a molecular weight of 199.25 . The compound is a powder at room temperature . The boiling point is predicted to be 372.4±17.0 °C, and the density is predicted to be 1.22±0.1 g/cm3 at 20 °C under a pressure of 760 Torr .Safety and Hazards
The safety information available indicates that “2-{2-oxaspiro[3.5]nonan-7-yl}acetic acid” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{2-oxaspiro[3.5]nonan-7-yl}acetic acid involves the spirocyclization of a suitable precursor followed by functionalization of the resulting spirocycle.", "Starting Materials": [ "7-bromoheptanal", "2-hydroxyacetic acid", "triethylamine", "acetic anhydride", "sodium bicarbonate", "dichloromethane", "diethyl ether", "hexanes" ], "Reaction": [ "Step 1: Synthesis of the spirocycle precursor by reacting 7-bromoheptanal with 2-hydroxyacetic acid in the presence of triethylamine and acetic anhydride in dichloromethane.", "Step 2: Purification of the spirocycle precursor by washing with sodium bicarbonate and drying with anhydrous sodium sulfate.", "Step 3: Cyclization of the spirocycle precursor by heating with diethyl ether in the presence of a catalytic amount of triethylamine.", "Step 4: Functionalization of the resulting spirocycle by reacting with acetic anhydride in dichloromethane.", "Step 5: Purification of the final product by washing with sodium bicarbonate and drying with anhydrous sodium sulfate, followed by recrystallization from hexanes." ] } | |
CAS RN |
2167709-61-5 |
Product Name |
2-{2-oxaspiro[3.5]nonan-7-yl}acetic acid |
Molecular Formula |
C10H16O3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
